Cas no 851809-06-8 (5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851809-06-8
• MF: C₂₉H₂₉N₅OS
• MW: 495.638464689255
• CID: 6437309
• Update Time: 2025-07-11

5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-((4-benzhydrylpiperazin-1-yl)(phenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[[4-(diphenylmethyl)-1-piperazinyl]phenylmethyl]-2-methyl-

• Inchi： 1S/C29H29N5OS/c1-21-30-29-34(31-21)28(35)27(36-29)26(24-15-9-4-10-16-24)33-19-17-32(18-20-33)25(22-11-5-2-6-12-22)23-13-7-3-8-14-23/h2-16,25-26,35H,17-20H2,1H3
• InChI Key： XGUANDBDUCMMTB-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCN(C(C4=CC=CC=C4)C4=CC=CC=C4)CC3)C3=CC=CC=C3)=C(O)N12

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 0.00±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to Compound with CAS No. 851809-06-8 and Product Name: 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol

The compound with the CAS number 851809-06-8 and the product name 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural features and potential biological activities. The molecular framework incorporates multiple nitrogen-containing rings, including a triazolo[3,2-b]thiazole core, which is known for its presence in various bioactive molecules.

Recent studies have highlighted the importance of triazolo[3,2-b]thiazole derivatives in medicinal chemistry. These compounds often exhibit a wide range of pharmacological properties, making them valuable candidates for drug development. The specific substitution pattern in the 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol molecule introduces additional functional groups that can modulate its interactions with biological targets. The presence of a piperazine moiety is particularly noteworthy, as piperazine derivatives are well-documented for their role in central nervous system (CNS) drugs and anti-inflammatory agents.

One of the most compelling aspects of this compound is its potential as a scaffold for further chemical modifications. The combination of a triazolo[3,2-b]thiazole core with a diphenylmethyl-piperazine side chain offers a versatile platform for designing novel therapeutic agents. Researchers have been exploring such structures to develop compounds with enhanced efficacy and reduced side effects. The 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol molecule exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity.

In terms of biological activity, preliminary investigations suggest that this compound may possess interesting pharmacological properties. The triazolo[3,2-b]thiazole scaffold is known to be associated with various biological functions, including antimicrobial and anti-inflammatory effects. Additionally, the piperazine group is frequently linked to CNS-active compounds due to its ability to interact with serotonin and dopamine receptors. The 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol structure may thus exhibit dual or multifunctional activities relevant to conditions such as depression or neurodegenerative disorders.

The synthesis of this compound involves intricate organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include cyclization reactions to form the triazolo[3,2-b]thiazole ring system and subsequent functionalization at various positions to introduce the desired substituents. Advanced techniques in medicinal chemistry have enabled the efficient preparation of analogues with slight modifications in their structural framework. This allows for systematic studies to optimize potency and selectivity.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with potential biological targets. The three-dimensional structure of 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol has been modeled to predict its binding affinity for receptors such as serotonin 5-HT receptor subtypes or dopamine D receptors. These predictions are crucial for guiding experimental efforts and prioritizing compounds for further testing.

The significance of this compound extends beyond its immediate pharmacological potential. It serves as an excellent example of how structural complexity can be leveraged to develop novel therapeutics. The integration of multiple heterocyclic rings into a single molecule allows for diverse interactions with biological systems. This approach is increasingly adopted in drug discovery programs aiming to identify compounds with unique mechanisms of action.

Future research directions may include exploring derivatives of 5-{4-(diphenylmethyl)piperazin-1-yl(phenyl)methyl}-2-methyl-1,2,4triazolo[3,2-b][1,3thiazol-6-ol] through structure-based drug design principles. By modifying specific substituents or introducing new functional groups at strategic positions within the molecule، researchers can fine-tune its pharmacological profile. Such modifications could lead to compounds with improved solubility、bioavailability، or target specificity.

The development of new therapeutic agents remains a cornerstone in modern medicine，and compounds like 5-{4-(diphenylmethyl)piperazin-1-yi(phenyli)methyI}-Z-methyI-I，Z，4-triazoIo【32-bl，3-thiazoI～6-one contribute significantly to this endeavor. Their complex structures and multifaceted biological activities make them promising candidates for treating various diseases。 As research progresses，the understanding of their mechanisms will continue to evolve，leading to more effective treatments for patients worldwide.